AMG-7980

• CAS No.: 947192-73-6
• Product Name: AMG-7980
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.41
• IUPAC Name: 5-(6,7-Dimethoxycinnolin-4-yl)-3-methyl-N-propan-2-ylpyridin-2-amine
• Standard InChI: InChI=1S/C19H22N4O2/c1-11(2)22-19-12(3)6-13(9-20-19)15-10-21-23-16-8-18(25-5)17(24-4)7-14(15)16/h6-11H,1-5H3,(H,20,22)
• Standard InChIKey: CDCZTLPFRMEYFM-UHFFFAOYSA-N
• SMILES: CC(NC1=NC=C(C2=C3C=C(OC)C(OC)=CC3=NN=C2)C=C1C)C
• Appearance: Solid powder
• Description: AMG-7980 is a highly specific phosphodiesterase 10A (PDE10A) ligand with good uptake in the striatum.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AMG-7980; AMG 7980; AMG7980
• Reference: 1: Hwang DR, Hu E, Rumfelt S, Easwaramoorthy B, Castrillon J, Davis C, Allen JR, Chen H, Treanor J, Abi-Dargham A, Slifstein M. Initial characterization of a PDE10A selective positron emission tomography tracer [11C]AMG 7980 in non-human primates. Nucl Med Biol. 2014 Apr;41(4):343-9. doi: 10.1016/j.nucmedbio.2014.01.007. Epub 2014 Jan 17. PubMed PMID: 24607437.; 2: Hu E, Ma J, Biorn C, Lester-Zeiner D, Cho R, Rumfelt S, Kunz RK, Nixey T, Michelsen K, Miller S, Shi J, Wong J, Hill Della Puppa G, Able J, Talreja S, Hwang DR, Hitchcock SA, Porter A, Immke D, Allen JR, Treanor J, Chen H. Rapid identification of a novel small molecule phosphodiesterase 10A (PDE10A) tracer. J Med Chem. 2012 May 24;55(10):4776-87. doi: 10.1021/jm3002372. Epub 2012 May 11. PubMed PMID: 22548439.
• Last Modified: Aug 20 2021